molecular formula C10H10Br2O2 B8492241 3,5-Dibromo-benzoic acid isopropyl ester

3,5-Dibromo-benzoic acid isopropyl ester

Cat. No. B8492241
M. Wt: 321.99 g/mol
InChI Key: VOUBUFLBAKYUDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,5-Dibromo-benzoic acid isopropyl ester is a useful research compound. Its molecular formula is C10H10Br2O2 and its molecular weight is 321.99 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,5-Dibromo-benzoic acid isopropyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,5-Dibromo-benzoic acid isopropyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3,5-Dibromo-benzoic acid isopropyl ester

Molecular Formula

C10H10Br2O2

Molecular Weight

321.99 g/mol

IUPAC Name

propan-2-yl 3,5-dibromobenzoate

InChI

InChI=1S/C10H10Br2O2/c1-6(2)14-10(13)7-3-8(11)5-9(12)4-7/h3-6H,1-2H3

InChI Key

VOUBUFLBAKYUDZ-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC(=O)C1=CC(=CC(=C1)Br)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3,5-dibromobenzoic Acid (Aldrich, 2.4 g, 8.6 mmol) in benzene (150 mL) and isopropanol (50 mL) was treated with concentrated sulfuric acid (2 mL) and heated to reflux overnight using a Dean-Stark water trap. The volatiles were evaporated in vacuo, the residue was diluted with water and extracted with diethyl ether. The organic phase was washed with water and saturated, aqueous sodium bicarbonate solution, dried over anhydrous magnesium sulfate, filtered and evaporated in vacuo to afford the title product as a clear oil that was used as such for the next step (2.7 g,˜100%).
Quantity
2.4 g
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
150 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.